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Compound of Interest

Compound Name: 2-Bromo-4-chloropyridine

Cat. No.: B1272041

The physical and chemical characteristics of 2-Bromo-4-chloropyridine are fundamental to its
application in organic synthesis. A summary of its key quantitative data is presented below.

Property Value Source(s)

Molecular Weight 192.44 g/mol [1112][3]

Molecular Formula CsHsBrCIN [11[21[4115]

CAS Number 22918-01-0 [2][41[5][6]

Appearance Oﬁ-whit.e t.o yellow solid or light ClAI5]6]
yellow liquid

Melting Point 12-17°C [2]

Boiling Point 2179 °C [5]

Density 1.736 g/cm3 [5]

Flash Point 85.6 °C [5]

Solubility Soluble in methanol [41[6]

Recommended storage at
Storage [2][41[6]
-20°Cor 0 - 8°C

Synthesis of 2-Bromo-4-chloropyridine
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2-Bromo-4-chloropyridine is commonly synthesized from 2-amino-4-chloropyridine via a
Sandmeyer-type reaction. The following protocol details a representative experimental
procedure.

Experimental Protocol: Synthesis from 2-Amino-4-
chloropyridine

This protocol is adapted from established literature procedures[6][7].

Materials:

2-Amino-4-chloropyridine

e 48% Hydrobromic acid (HBr)
e Bromine (Brz)

e Sodium nitrite (NaNO2)

e Sodium hydroxide (NaOH)

o Ethyl acetate

e Hexane

o Deionized water

Procedure:

« Initial Reaction Setup: In a suitable reaction vessel, add 4-chloro-2-pyridinamine (8.9 g, 69.2
mmol) to an aqueous solution of 48% hydrobromic acid (82 mL) while maintaining the
temperature at 0°C with an ice bath.

e Bromination: Slowly add bromine (33.4 g, 209 mmol) to the mixture over a period of 10
minutes.

» Diazotization: Cool the resulting mixture to -10°C. A solution of sodium nitrite (10.65 g, 154
mmol) in water (20 mL) is then added dropwise over 30 minutes, ensuring the temperature is
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maintained.

Reaction Progression: After the addition is complete, allow the mixture to warm to room
temperature and stir overnight.

Work-up: Cool the mixture to 0°C and basify by adding a 35% sodium hydroxide solution
until the pH is greater than 10.

Extraction: Extract the aqueous mixture with ethyl acetate.

Drying and Concentration: Dry the combined organic layers, filter, and concentrate under
reduced pressure (in vacuo).

Purification: Purify the crude product via column chromatography using a gradient of 0-20%
ethyl acetate in hexane to yield 2-bromo-4-chloropyridine. A typical yield for this reaction is
around 92%[6][7].
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Reaction Setup

2-Amino-4-chloropyridine + 48% HBr at 0°C

Add Bromine (Br2)

Cool to -10°C

Add Sodium Nitrite (NaNO2) solution

Warm to RT, stir overnight

Work-up & [Purification

Cool to 0°C, add NaOH (pH > 10)

l

Extract with Ethyl Acetate

l

Dry and Concentrate

l

Column Chromatography

Final Broduct

2-Bromo-4-chloropyridine

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Bromo-4-chloropyridine.
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Applications in Research and Drug Development

2-Bromo-4-chloropyridine is a valuable intermediate in the synthesis of various high-value
chemical entities.

o Pharmaceutical Synthesis: It is a key precursor in the development of novel pharmaceutical
agents. Its utility has been demonstrated in the synthesis of compounds with potential anti-
inflammatory and anti-cancer properties[2]. The differential reactivity of the bromine and
chlorine atoms allows for sequential, site-selective modifications, such as in Suzuki coupling
reactions, to build molecular complexity[8].

o Agrochemicals: This compound is also utilized in the formulation of modern agrochemicals,
including herbicides and fungicides, contributing to the development of more effective crop
protection solutions[2].

¢ Biochemical Research: As a biochemical reagent, 2-Bromo-4-chloropyridine can be used
to synthesize probes and inhibitors for studying biochemical pathways and enzyme
functions[2][6]. For instance, it has been used to construct compounds with broad-spectrum
antibacterial activity[8].

o Material Science: The compound finds applications in the creation of functional materials like
polymers and dyes[?2].

Safety and Handling

2-Bromo-4-chloropyridine is classified as harmful if swallowed, causes skin irritation, and
may cause serious eye damage and respiratory irritation[1]. Appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when
handling this chemical. All work should be conducted in a well-ventilated fume hood.

Conclusion

2-Bromo-4-chloropyridine is a versatile and important intermediate for professionals in the
fields of drug discovery, agrochemical development, and material science. Its well-defined
physicochemical properties and established synthetic routes make it a reliable building block
for the creation of complex and functional molecules. A thorough understanding of its chemistry
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and handling requirements is essential for its safe and effective use in a research and
development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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